Cas no 127820-38-6 (Tri-p-tolylsulfonium Trifluoromethanesulfonate)

• Product Name: Tri-p-tolylsulfonium Trifluoromethanesulfonate
• CAS No: 127820-38-6
• MF: C₂₂H₂₁F₃O₃S₂
• MW: 454.525554418564
• MDL: MFCD06797188
• CID: 897613
• PubChem ID: 87577719
• Update Time: 2025-05-20

Tri-p-tolylsulfonium Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Tri-p-tolylsulfonium Trifluoromethanesulfonate
• tri-p-tolylsulfonium triflate
• Tris(4-methylphenyl)sulfonium Trifluoromethanesulfonate
• trifluoromethanesulfonate,tris(4-methylphenyl)sulfanium
• Tris(4-methylphenyl)sulfonium
• Tris(4-methylphenyl)sulfonium Trifluoromethanesulfonate Tri-p-tolylsulfonium Triflate
• Tri-p-tolylsulfoniumTrifluoromethanesulfonate
• Tris(4-methylphenyl)sulfanium trifluoromethanesulfonate
• trifluoromethanesulfonate;tris(4-methylphenyl)sulfanium
• TRI-PARA-TOLYLSULFONIUM TRIFLUOROMETHANESULFONATE
• AS-71896
• DTXSID10619001
• AKOS015853045
• TRIS(4-METHYLPHENYL)SULFANIUM TRIFLATE
• DB-405809
• ZZJNLOGMYQURDL-UHFFFAOYSA-M
• Sulfonium, tris(4-methylphenyl)-, trifluoromethanesulfonate (1:1)
• Tri-p-tolylsulfonium Trifluoromethanesulfonate, >/=95%
• T2042
• CS-0318635
• T71680
• 127820-38-6
• SCHEMBL36224
• MFCD06797188

• MDL： MFCD06797188
• Inchi： 1S/C21H21S.CHF3O3S/c1-16-4-10-19(11-5-16)22(20-12-6-17(2)7-13-20)21-14-8-18(3)9-15-21;2-1(3,4)8(5,6)7/h4-15H,1-3H3;(H,5,6,7)/q+1;/p-1
• InChI Key： ZZJNLOGMYQURDL-UHFFFAOYSA-M
• SMILES： [S+](C1C=CC(C)=CC=1)(C1C=CC(C)=CC=1)C1C=CC(C)=CC=1.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 454.08800
• Monoisotopic Mass: 454.08842136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66.6

Experimental Properties

• Color/Form: Not determined
• Melting Point: 106°C(lit.)
• PSA: 90.88000
• LogP: 6.83940
• Solubility: Not determined

Tri-p-tolylsulfonium Trifluoromethanesulfonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives
• Other Chemical additives Process Aids
• Material Chemicals High Polymer Materials

Additional information on Tri-p-tolylsulfonium Trifluoromethanesulfonate

Introduction to Tri-p-tolylsulfonium Trifluoromethanesulfonate (CAS No. 127820-38-6)

Tri-p-tolylsulfonium Trifluoromethanesulfonate, with the chemical formula C₁₈H₂₁F₃S₂O₃ and CAS number 127820-38-6, is a specialized organosulfur compound that has garnered significant attention in the field of synthetic chemistry and material science. This compound, characterized by its highly stable sulfonium ion core and trifluoromethanesulfonate counterion, exhibits unique properties that make it a valuable reagent in various industrial and research applications.

The structure of Tri-p-tolylsulfonium Trifluoromethanesulfonate consists of three p-tolyl groups (methylbenzene derivatives) attached to a central sulfonium sulfur atom, which is further stabilized by the presence of trifluoromethanesulfonate (triflate) anions. This arrangement imparts exceptional thermal stability and chemical inertness, making it an ideal candidate for use in demanding chemical transformations where high reactivity and selectivity are required.

In recent years, Tri-p-tolylsulfonium Trifluoromethanesulfonate has been widely studied for its role as a promoting agent in organic synthesis. Its ability to facilitate cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings, has been particularly noteworthy. These reactions are fundamental in the construction of complex organic molecules, including pharmaceuticals and agrochemicals. The compound's efficacy in these transformations stems from its ability to stabilize reactive intermediates and transition states, thereby enhancing reaction rates and yields.

Moreover, the triflate group in Tri-p-tolylsulfonium Trifluoromethanesulfonate contributes to its versatility as a synthetic tool. Triflates are known for their stability under various reaction conditions and their ease of removal under mild basic conditions, making them an excellent choice for temporary protecting groups or leaving groups in synthetic protocols. This property has been exploited in multi-step syntheses where selective functional group transformations are necessary.

Recent advancements in polymer science have also highlighted the importance of Tri-p-tolylsulfonium Trifluoromethanesulfonate. Its incorporation into polymer matrices has been shown to enhance thermal stability and mechanical strength, making it a promising additive for high-performance polymers used in aerospace, automotive, and electronics industries. The compound's ability to form stable ionic interactions with polymer chains contributes to these improvements, providing materials with enhanced durability and resistance to environmental degradation.

The compound's unique electronic properties have also attracted interest in the field of organic electronics. Studies have demonstrated its potential as a component in organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The extended conjugation system provided by the p-tolyl groups allows for efficient charge transport, while the sulfonium core enhances stability against degradation mechanisms such as oxygen and moisture exposure.

In the realm of pharmaceutical research, Tri-p-tolylsulfonium Trifluoromethanesulfonate has been employed as an intermediate in the synthesis of bioactive molecules. Its role in constructing complex heterocyclic frameworks has been particularly valuable. For instance, it has been used to generate sulfone-containing scaffolds, which are prevalent in many therapeutic agents due to their bioactivity and metabolic stability.

The compound's compatibility with various solvents and its high purity make it a preferred choice for industrial applications where consistency and reproducibility are paramount. Manufacturers specializing in fine chemicals have integrated Tri-p-tolylsulfonium Trifluoromethanesulfonate into their product portfolios due to its reliability and performance across diverse synthetic pathways.

Future research directions may explore novel applications of Tri-p-tolylsulfonium Trifluoromethanesulfonate in areas such as catalysis and green chemistry. Its potential as a sustainable alternative to traditional catalysts remains an attractive prospect, given the growing emphasis on environmentally friendly chemical processes. Additionally, investigations into its behavior under extreme conditions could uncover new functionalities that could expand its utility further.

In conclusion, Tri-p-tolylsulfonium Trifluoromethanesulfonate (CAS No. 127820-38-6) is a multifaceted compound with broad applicability across multiple scientific disciplines. Its unique structural features enable it to serve as an effective reagent in organic synthesis, a modifier for advanced materials, and a component in cutting-edge electronic devices. As research continues to uncover new possibilities for this versatile compound, its significance in both academic and industrial settings is expected to grow even further.